Cas no 2229049-11-8 (1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine)

• Product Name: 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine
• CAS No: 2229049-11-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6255646
• PubChem ID: 165850454
• Update Time: 2025-10-29

1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1823768
• 1-[2-(2-methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine
• 2229049-11-8
• 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C12H18N2O/c1-11(2,12(13)6-7-12)9-5-4-8-14-10(9)15-3/h4-5,8H,6-7,13H2,1-3H3
• InChI Key： PFIPIOYUMCZJEA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine

Comprehensive Overview of 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine (CAS No. 2229049-11-8)

The compound 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine (CAS No. 2229049-11-8) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropylamine moiety with a 2-methoxypyridine group, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for heterocyclic compounds like 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine has surged, driven by advancements in medicinal chemistry and preclinical studies. The compound's CAS No. 2229049-11-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization projects. Its methoxypyridine subunit is known to enhance metabolic stability, a critical factor in drug design and ADME profiling.

One of the most discussed topics in relation to this compound is its role in central nervous system (CNS) therapeutics. The cyclopropylamine group is a key pharmacophore in several neuroactive agents, prompting investigations into its potential for treating neurological disorders. Additionally, its structural analogs are being explored for anti-inflammatory and antioxidant properties, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine presents intriguing challenges and opportunities. The propan-2-yl linker between the pyridine and cyclopropane rings offers flexibility for structure-activity relationship (SAR) studies. This feature is particularly valuable in fragment-based drug discovery, where small molecular fragments are optimized for binding affinity and selectivity.

The compound's physicochemical properties, such as logP and polar surface area, are frequently analyzed in computational chemistry workflows. These parameters are crucial for predicting blood-brain barrier permeability and oral bioavailability, making CAS No. 2229049-11-8 a subject of interest in cheminformatics and molecular modeling.

In agrochemical applications, derivatives of 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine are being evaluated for their potential as plant growth regulators and pesticide synergists. The methoxypyridine moiety is known to interact with plant hormone receptors, offering avenues for sustainable agriculture solutions. This aligns with global trends toward green chemistry and reduced environmental impact.

Analytical methods for characterizing 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine often involve high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These techniques are essential for ensuring purity and batch consistency in industrial and academic settings. The compound's UV absorption profile also makes it suitable for photophysical studies.

As the scientific community continues to explore novel chemical entities, 1-[2-(2-Methoxypyridin-3-yl)propan-2-yl]cyclopropan-1-amine stands out for its versatility. Its synthetic accessibility and diverse applicability make it a valuable tool for researchers in academia and industry alike. Future studies may focus on its crystal structure and polymorphic forms, which could further expand its utility in solid-state chemistry.